Cas no 1797720-94-5 (N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]pyrazine-2-carboxamide)

• Product Name: N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]pyrazine-2-carboxamide
• CAS No: 1797720-94-5
• MF: C₁₃H₁₄N₄O₃
• MW: 274.275262355804
• CID: 5374078
• Update Time: 2025-10-29

N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]pyrazine-2-carboxamide

• Inchi： 1S/C13H14N4O3/c18-10(9-17-6-2-1-3-12(17)19)7-16-13(20)11-8-14-4-5-15-11/h1-6,8,10,18H,7,9H2,(H,16,20)
• InChI Key： YPZQCVJFQULZCZ-UHFFFAOYSA-N
• SMILES： C1(C(NCC(O)CN2C(=O)C=CC=C2)=O)=NC=CN=C1

Additional information on N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]pyrazine-2-carboxamide

Research Briefing on N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]pyrazine-2-carboxamide (CAS: 1797720-94-5)

N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]pyrazine-2-carboxamide (CAS: 1797720-94-5) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazine-carboxamide and pyridinone structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacokinetic properties, and biological activities, making it a subject of intense investigation.

The synthesis of N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]pyrazine-2-carboxamide involves a multi-step organic synthesis process, starting from readily available pyrazine-2-carboxylic acid derivatives. The key steps include the introduction of the hydroxypropyl linker and subsequent coupling with 2-hydroxypyridine to form the final product. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the purity and structural integrity of the compound, with CAS number 1797720-94-5 serving as a unique identifier in chemical databases.

Recent pharmacological studies have highlighted the compound's ability to selectively inhibit specific kinases and other enzymatic targets involved in inflammatory and oncogenic pathways. In vitro assays using human cell lines have demonstrated its efficacy in reducing the proliferation of cancer cells, particularly those associated with breast and lung carcinomas. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, suggests its potential as a lead compound for further drug development.

One of the most notable findings is the compound's role in modulating the activity of protein kinases such as PI3K and mTOR, which are critical regulators of cell growth and survival. Molecular docking studies have revealed that N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]pyrazine-2-carboxamide binds to the ATP-binding site of these kinases, thereby inhibiting their catalytic activity. This mechanism of action aligns with current trends in targeted cancer therapy, where small molecule inhibitors are designed to disrupt aberrant signaling pathways.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its binding affinity and reduce potential toxicity. Preclinical studies in animal models are underway to evaluate its safety and efficacy in vivo, with preliminary data indicating dose-dependent antitumor activity and manageable side effects.

In conclusion, N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]pyrazine-2-carboxamide (CAS: 1797720-94-5) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and exploring new therapeutic strategies. Future research will likely focus on its clinical translation, including the design of Phase I trials to assess its safety and pharmacokinetics in humans.